Cas no 1217111-86-8 (N-(1,3-benzothiazol-2-yl)-5-bromo-N-[2-(morpholin-4-yl)ethyl]thiophene-2-carboxamide hydrochloride)

• Product Name: N-(1,3-benzothiazol-2-yl)-5-bromo-N-[2-(morpholin-4-yl)ethyl]thiophene-2-carboxamide hydrochloride
• CAS No: 1217111-86-8
• MF: C₁₈H₁₉BrClN₃O₂S₂
• MW: 488.849359750748
• CID: 5473870
• Update Time: 2025-10-28

N-(1,3-benzothiazol-2-yl)-5-bromo-N-[2-(morpholin-4-yl)ethyl]thiophene-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-5-bromo-N-(2-morpholin-4-ylethyl)thiophene-2-carboxamide:hydrochloride
• N-(1,3-benzothiazol-2-yl)-5-bromo-N-[2-(morpholin-4-yl)ethyl]thiophene-2-carboxamide hydrochloride

• Inchi： 1S/C18H18BrN3O2S2.ClH/c19-16-6-5-15(25-16)17(23)22(8-7-21-9-11-24-12-10-21)18-20-13-3-1-2-4-14(13)26-18;/h1-6H,7-12H2;1H
• InChI Key： IKUDRDYRBZNIEW-UHFFFAOYSA-N
• SMILES： C1(C(N(C2=NC3=CC=CC=C3S2)CCN2CCOCC2)=O)SC(Br)=CC=1.[H]Cl

Additional information on N-(1,3-benzothiazol-2-yl)-5-bromo-N-[2-(morpholin-4-yl)ethyl]thiophene-2-carboxamide hydrochloride

N-(1,3-BenzoThiazol-2-Yl)-5-Bromo-N-[2-(Morpholin-4-Yl)Ethyl]Thiophene-2-CarboxAmide Hydrochloride: A Comprehensive Overview

The compound N-(1,3-benzoThiazol-2-yl)-5-bromo-N-[2-(morpholin-4-yl)ethyl]thiophene-2-carboxAmide hydrochloride, with CAS No. 1217111-86-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which incorporates a benzoThiazole moiety, a thiophene ring, and a morpholine group, all of which contribute to its distinctive chemical properties and potential applications.

The benzoThiazole group, a fused bicyclic structure consisting of a benzene ring and a thiazole ring, is known for its aromaticity and stability. This moiety plays a crucial role in enhancing the electronic properties of the compound, making it suitable for various applications in electronic materials. The thiophene ring, another key component of this compound, is renowned for its conjugated π-system, which imparts excellent electrical conductivity and optical properties. The presence of the morpholine group further adds to the compound's versatility by introducing nitrogen atoms that can participate in hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the potential of this compound in the development of advanced materials for optoelectronic devices. Researchers have demonstrated that the unique combination of the benzoThiazole and thiophene moieties can significantly enhance the charge transport properties of organic semiconductors. In particular, this compound has shown promise as a candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Its ability to form well-aligned crystalline domains has been found to improve device performance by facilitating efficient charge carrier mobility.

In addition to its electronic applications, this compound has also been explored for its potential in drug delivery systems. The morpholine group within the molecule has been shown to enhance bioavailability and stability when incorporated into drug formulations. Recent research has focused on its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to improve drug solubility and delivery efficiency.

The synthesis of N-(1,3-benzoThiazol-2-yl)-5-bromo-N-[2-(morpholin-4-yl)ethyl]thiophene-2-carboxAmide hydrochloride involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the benzoThiazole ring through condensation reactions and the subsequent coupling with the thiophene moiety via Suzuki-Miyaura cross-coupling. The introduction of the morpholine group is typically achieved through nucleophilic substitution reactions under controlled conditions.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendly properties. Studies indicate that it exhibits moderate biodegradation rates under aerobic conditions, making it a more sustainable option compared to traditional organic compounds used in similar applications.

In conclusion, N-(1,3-benzoThiazol-2-yl)-5-bromo-N-[2-(morpholin-4-yl)ethyl]thiophene-2-carboxAmide hydrochloride represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.